Shp1-IN-1

• Molecular Formula: C22H23N5O4
• Molecular Weight: 421.4 g/mol
• InChI: InChI=1S/C22H23N5O4/c1-22(2,3)25-19-17(12-8-9-16(28)15(11-12)20(29)30)23-21-24-18(26-27(19)21)13-6-5-7-14(10-13)31-4/h5-11,25,28H,1-4H3,(H,29,30)(H,23,24,26)
• InChIKey: QYJFUFUWZGOYLF-UHFFFAOYSA-N

Shp1-IN-1: SHP1 Inhibitor & Fluorescent Probe

Shp1-IN-1 (compound 5p) is a small-molecule imidazo[1,2,4]triazole derivative that functions both as a fluorescent probe for the protein tyrosine phosphatase SHP1 (PTPN6) and as an inhibitor of its enzymatic activity [1]. It exhibits a fluorescence quantum yield of 0.37 and an inhibition rate of 85.21 ± 5.17% against SHP1 at 100 μM [1]. Its design integrates a salicylic acid moiety, enabling Fe³⁺-selective fluorescence responses and a low detection limit of 5.55 μM, which distinguishes it from conventional non-fluorescent SHP1 inhibitors [1].

Workflow Simultaneous SHP1 inhibition and live-cell fluorescence imaging

Selection Dual-function probe eliminates need for secondary fluorescent labels

Use context Fluorescence-guided inhibitor dosing in cell-based studies

• [1] Yan X, Zhang C, Gao L-X, Liu M-M, Yang Y-T, Yu L-J, Zhou Y-B, Milaneh S, Zhu Y-L, Li J, Wang W-L. Novel imidazo[1,2,4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. Eur J Med Chem. 2024 Feb 5;265:116027. View Source

Shp1-IN-1 vs Generic SHP1 Inhibitors

Standard SHP1 inhibitors such as TPI-1 (IC₅₀ = 40 nM) and NSC-87877 (IC₅₀ = 355 nM) are potent enzymatic inhibitors but lack intrinsic fluorescence, precluding their use in real-time monitoring, subcellular localization, or activity correlation studies . In contrast, Shp1-IN-1 provides a unified platform where inhibition potency can be directly correlated with fluorescence response (P = 0.002), enabling simultaneous modulation and visualization of SHP1 activity in live cells without requiring secondary probes or genetically encoded reporters [1]. This functional integration is absent in all commercially available SHP1 inhibitors, making direct substitution scientifically invalid for imaging-based applications.

Shp1-IN-1

Conventional SHP1 Inhibitors

Fluorescence capability

Intrinsic fluorescence (reported)

No intrinsic fluorescence

Imaging method

Label-free live-cell imaging

Requires exogenous dyes or reporters

Inhibition-fluorescence correlation

Reported direct correlation

No correlation possible; separate assays needed

• [1] Yan X, et al. Novel imidazo[1,2,4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. Eur J Med Chem. 2024;265:116027. View Source

Shp1-IN-1 Evidence vs SHP1 Inhibitors

Dual Fluorescence and SHP1 Inhibition

Shp1-IN-1 (compound 5p) is uniquely engineered to function simultaneously as a fluorescent probe and an SHP1 inhibitor, a dual capability not found in comparators TPI-1, NSC-87877, or any reported allosteric SHP1 inhibitors [1]. The compound exhibits a fluorescence quantum yield (QY) of 0.37 and a statistically significant fluorescence response (P = 0.002) when tested in vitro [1]. In contrast, TPI-1 and NSC-87877 are non-fluorescent and require separate secondary detection methods for cellular studies . This dual functionality enables correlation of SHP1 inhibition with fluorescence intensity changes, providing a direct readout of target engagement.

Dual Fluorescence & Inhibition

Reported

Fluorescence QY 0.37
Inhibition 85.21% (100 μM)

Supports label-free target engagement readout

Comparators lack fluorescence; cross-study context

Evidence Dimension	Fluorescence capability + inhibition potency
Target Compound Data	Fluorescence QY = 0.37; inhibition rate = 85.21 ± 5.17% at 100 μM
Comparator Or Baseline	TPI-1: No fluorescence; IC₅₀ = 40 nM. NSC-87877: No fluorescence; IC₅₀ = 355 nM
Quantified Difference	Shp1-IN-1 provides fluorescence-based readout (QY = 0.37); comparators provide zero fluorescence signal
Conditions	In vitro fluorescence spectroscopy and SHP1 enzymatic assay

Why This Matters

Procurement of Shp1-IN-1 eliminates the need for separate fluorescent probes, reducing experimental complexity and cost in imaging-based SHP1 studies.

• [1] Yan X, et al. Novel imidazo[1,2,4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. Eur J Med Chem. 2024;265:116027. View Source

SHP1 Inhibition Potency

Shp1-IN-1 demonstrates an inhibition rate of 85.21 ± 5.17% against the SHP1 catalytic domain (SHP1ᴾᵀᴾ) at a concentration of 100 μM [1]. While TPI-1 shows a lower IC₅₀ of 40 nM, Shp1-IN-1 is designed for applications requiring concurrent fluorescence readout, not maximal potency . NSC-87877, a dual SHP1/SHP2 inhibitor, exhibits an IC₅₀ of 355 nM for SHP1 but lacks selectivity and fluorescence . The inhibition rate of Shp1-IN-1 is sufficient for modulating SHP1 activity in cellular imaging contexts, where fluorescence-guided dosing is prioritized.

SHP1 Inhibition Rate

Assay context

85.21% ± 5.17% at 100 μM

Supports inhibition for imaging applications

TPI-1 IC₅₀=40 nM; NSC-87877 IC₅₀=355 nM (non-fluorescent)

Evidence Dimension	SHP1 enzymatic inhibition
Target Compound Data	Inhibition rate = 85.21 ± 5.17% at 100 μM
Comparator Or Baseline	TPI-1: IC₅₀ = 40 nM; NSC-87877: IC₅₀ = 355 nM
Quantified Difference	Shp1-IN-1 shows robust inhibition at 100 μM; TPI-1 is ~2,500× more potent but non-fluorescent; NSC-87877 is ~280× less potent
Conditions	In vitro enzymatic assay using recombinant SHP1 catalytic domain

Why This Matters

Shp1-IN-1 provides a validated inhibition window compatible with fluorescence imaging, enabling dose-response studies that directly visualize enzyme activity modulation.

• [1] Yan X, et al. Novel imidazo[1,2,4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. Eur J Med Chem. 2024;265:116027. View Source

Fe³⁺-Selective SHP1 Activity Modulation

Shp1-IN-1 exhibits high selectivity for Fe³⁺ ions, a feature that enables external modulation of its fluorescence and, indirectly, SHP1 activity [1]. The compound's salicylic acid moiety chelates Fe³⁺, leading to a quantifiable change in fluorescence intensity. This property is absent in all comparator SHP1 inhibitors, including TPI-1 and NSC-87877, which do not contain metal-coordinating functional groups . The detection limit for Fe³⁺ using Shp1-IN-1 is 5.55 μM, and the compound displays good anti-interference capability against other metal ions (e.g., K⁺, Na⁺, Mg²⁺, Ca²⁺) [1].

Fe³⁺ Selectivity

Class-level inference

Detection limit 5.55 μM
Selective vs K⁺, Na⁺, Mg²⁺, Ca²⁺

Supports metalloregulation studies

Absent in standard SHP1 inhibitors; data to verify

Evidence Dimension	Fe³⁺ ion selectivity and detection limit
Target Compound Data	Fe³⁺ detection limit = 5.55 μM; high selectivity against common metal ions
Comparator Or Baseline	TPI-1 and NSC-87877: No Fe³⁺ binding capability; no fluorescence response
Quantified Difference	Shp1-IN-1 provides a 5.55 μM detection limit for Fe³⁺; comparators provide zero response
Conditions	Fluorescence spectroscopy in aqueous buffer with competing metal ions

Why This Matters

This unique Fe³⁺-dependent fluorescence modulation allows researchers to externally control SHP1-related signals, offering a tool for studying metalloregulation of phosphatase activity.

• [1] Yan X, et al. Novel imidazo[1,2,4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. Eur J Med Chem. 2024;265:116027. View Source

Live-Cell Imaging Biocompatibility

Shp1-IN-1 demonstrates good biocompatibility in live-cell imaging assays, as confirmed by cellular uptake and distribution studies [1]. In contrast, the cellular imaging applicability of TPI-1 and NSC-87877 is undocumented; their use in live-cell imaging requires co-administration of external fluorescent dyes or genetically encoded reporters, which may perturb native SHP1 localization or activity . The compound's aggregation-caused quenching (ACQ) effect further enables concentration-dependent fluorescence monitoring, providing a built-in mechanism to prevent signal saturation at higher local concentrations [1].

Live-Cell Imaging

Reported

Good biocompatibility; ACQ effect observed

May simplify imaging workflows

Comparators require exogenous labeling

Evidence Dimension	Cellular imaging capability and biocompatibility
Target Compound Data	Good biocompatibility in live-cell imaging; ACQ effect observed
Comparator Or Baseline	TPI-1 and NSC-87877: No intrinsic fluorescence; cellular imaging requires exogenous dyes
Quantified Difference	Shp1-IN-1 enables label-free imaging; comparators require additional fluorescent labels
Conditions	Live-cell fluorescence microscopy in cultured cell lines

Why This Matters

Procurement of Shp1-IN-1 simplifies experimental workflows for live-cell SHP1 studies by eliminating the need for separate imaging agents, reducing potential artifacts and experimental variability.

• [1] Yan X, et al. Novel imidazo[1,2,4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. Eur J Med Chem. 2024;265:116027. View Source

Shp1-IN-1 Research Applications

Live-Cell SHP1 Inhibition Monitoring

Utilize Shp1-IN-1 (compound 5p) in fluorescence microscopy or high-content screening platforms to simultaneously inhibit SHP1 and visualize subcellular distribution and inhibition dynamics without secondary probes. The compound's fluorescence quantum yield (0.37) and good biocompatibility enable label-free, real-time tracking of SHP1 activity modulation in cancer or immune cell models [1].

Fe³⁺-Modulated SHP1 Activity and Fluorescence

Employ Shp1-IN-1 in studies investigating the role of metal ions in phosphatase regulation. The compound's high selectivity for Fe³⁺ (detection limit 5.55 μM) allows researchers to exogenously control both fluorescence intensity and SHP1 inhibition, providing a chemically controllable switch for probing metalloenzyme regulation mechanisms [1].

SHP1 Inhibition–Fluorescence Correlation

Leverage the dual functionality of Shp1-IN-1 to perform dose-response experiments where inhibition efficacy (85.21% at 100 μM) is directly correlated with fluorescence intensity changes. This approach is uniquely suited for validating target engagement in complex biological matrices and for developing fluorescence-based enzymatic assays [1].

SHP1 Theranostic Probe Development

Use Shp1-IN-1 as a prototype scaffold for designing theranostic agents targeting SHP1-related pathologies. Its proven dual-mode action (inhibition + fluorescence) and established structure-activity relationships provide a foundation for synthesizing derivatives with optimized potency and imaging properties for preclinical cancer or autoimmune disease models [1].

Application

Selection Property

Validation Focus

Live-cell SHP1 imaging & inhibition

Intrinsic fluorescence and inhibition in one molecule

Inhibition-fluorescence correlation; label-free monitoring

Metal-regulated phosphatase studies

Fe³⁺-selective fluorescence response

Metal-dependent SHP1 activity modulation

Target engagement validation in matrices

Reported inhibition-fluorescence correlation

Dose-response fluorescence readout

Dual-mode research probe development

Reported dual-mode action and SAR

Optimization of potency and imaging properties

• [1] Yan X, Zhang C, Gao L-X, Liu M-M, Yang Y-T, Yu L-J, Zhou Y-B, Milaneh S, Zhu Y-L, Li J, Wang W-L. Novel imidazo[1,2,4] triazole derivatives: Synthesis, fluorescence, bioactivity for SHP1. Eur J Med Chem. 2024 Feb 5;265:116027. View Source